Cas no 1807199-25-2 (4-Bromo-2-fluoro-3-hydroxybenzylamine)

• Product Name: 4-Bromo-2-fluoro-3-hydroxybenzylamine
• CAS No: 1807199-25-2
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• CID: 4989763
• Update Time: 2025-06-14

4-Bromo-2-fluoro-3-hydroxybenzylamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-3-hydroxybenzylamine

• Inchi： 1S/C7H7BrFNO/c8-5-2-1-4(3-10)6(9)7(5)11/h1-2,11H,3,10H2
• InChI Key： XDUSUWYLJOWLOX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1O)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2

Additional information on 4-Bromo-2-fluoro-3-hydroxybenzylamine

Comprehensive Overview of 4-Bromo-2-fluoro-3-hydroxybenzylamine (CAS No. 1807199-25-2)

4-Bromo-2-fluoro-3-hydroxybenzylamine (CAS No. 1807199-25-2) is a halogenated aromatic compound with significant potential in pharmaceutical and agrochemical research. This benzylamine derivative features a unique combination of bromo, fluoro, and hydroxy substituents, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly interested in its applications due to its structural motifs, which are prevalent in drug discovery programs targeting kinase inhibitors and GPCR modulators.

The compound's molecular formula and structural features have been extensively characterized using advanced techniques such as NMR spectroscopy and mass spectrometry. Its crystal structure and hydrogen bonding patterns have also been studied to understand its reactivity and potential interactions with biological targets. These properties make 4-Bromo-2-fluoro-3-hydroxybenzylamine a valuable tool for medicinal chemists exploring structure-activity relationships (SAR) in drug design.

In recent years, the demand for fluorinated compounds like 4-Bromo-2-fluoro-3-hydroxybenzylamine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine in drug discovery, a topic frequently searched in scientific databases. The compound's bromo substituent further adds to its utility, enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

Another area of interest is the compound's potential role in developing bioconjugates and proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation research. Its amine functionality allows for easy derivatization, making it a candidate for linker chemistry in these innovative therapeutic modalities. Researchers are also exploring its use in fluorescence labeling and molecular probes, leveraging its aromatic core for optical applications.

From a synthetic perspective, 4-Bromo-2-fluoro-3-hydroxybenzylamine is often prepared via multistep organic synthesis involving halogenation, reduction, and protection-deprotection strategies. Optimizing its yield and purity is a common challenge addressed in recent publications, reflecting the compound's importance in high-throughput screening libraries. Its solubility and stability profiles are also critical parameters for industrial-scale applications.

Environmental and green chemistry considerations are increasingly relevant for compounds like 4-Bromo-2-fluoro-3-hydroxybenzylamine. Researchers are investigating catalytic methods and solvent-free reactions to minimize waste during its production. These efforts align with the broader shift toward sustainable synthesis, a key focus area in modern chemical research.

In summary, 4-Bromo-2-fluoro-3-hydroxybenzylamine (CAS No. 1807199-25-2) is a multifaceted compound with expanding applications in drug discovery, material science, and chemical biology. Its unique substituent pattern and reactivity make it a subject of ongoing research, particularly in emerging fields like degradation therapeutics and precision medicine. As synthetic methodologies advance, this compound is poised to play an even greater role in innovative scientific developments.